Cas no 1239719-96-0 (4-Chloro-6-iodo-2-N-methylpyridine-2,3-diamine)

• Product Name: 4-Chloro-6-iodo-2-N-methylpyridine-2,3-diamine
• CAS No: 1239719-96-0
• MF: C₆H₇ClIN₃
• MW: 283.497351884842
• CID: 2107084
• Update Time: 2025-11-01

4-Chloro-6-iodo-2-N-methylpyridine-2,3-diamine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-iodo-N2-methylpyridine-2,3-diamine
• 4-Chloro-6-iodo-2-N-methylpyridine-2,3-diamine

• Inchi： 1S/C6H7ClIN3/c1-10-6-5(9)3(7)2-4(8)11-6/h2H,9H2,1H3,(H,10,11)
• InChI Key： SHUDAXBLUAXBNO-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C(=N1)NC)N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 135
• Topological Polar Surface Area: 50.9

Additional information on 4-Chloro-6-iodo-2-N-methylpyridine-2,3-diamine

Introduction to 4-Chloro-6-iodo-2-N-methylpyridine-2,3-diamine (CAS No: 1239719-96-0)

4-Chloro-6-iodo-2-N-methylpyridine-2,3-diamine, identified by its CAS number 1239719-96-0, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and applications in drug development. The structural features of 4-Chloro-6-iodo-2-N-methylpyridine-2,3-diamine, particularly the presence of both chloro and iodo substituents along with an N-methyl group and a diamine moiety, make it a versatile intermediate for synthesizing various pharmacologically active molecules.

The significance of this compound lies in its potential utility as a building block in the synthesis of novel therapeutic agents. The chloro and iodo substituents provide reactive sites for further functionalization, enabling chemists to explore a wide range of chemical transformations. These modifications can lead to the development of new drugs targeting various diseases, including cancer, infectious diseases, and neurological disorders. The N-methylpyridine core is particularly interesting because it is a common scaffold in many bioactive compounds, contributing to their binding affinity and metabolic stability.

In recent years, there has been growing interest in the development of small-molecule inhibitors for protein kinases, which are key enzymes involved in many cellular processes and are often dysregulated in diseases such as cancer. 4-Chloro-6-iodo-2-N-methylpyridine-2,3-diamine has been explored as a precursor in the synthesis of kinase inhibitors due to its ability to form complex coordination structures with metal ions. Such metal complexes have shown promise in preclinical studies as potential therapeutic agents. The diamine functionality further enhances its potential as a chelating agent, allowing for the design of metal-based drugs with improved pharmacokinetic properties.

Moreover, the structural complexity of 4-Chloro-6-iodo-2-N-methylpyridine-2,3-diamine makes it an attractive candidate for studying structure-activity relationships (SAR) in drug design. By systematically varying the substituents on the pyridine ring, researchers can gain insights into how different functional groups influence the biological activity of the compound. This information is crucial for optimizing drug candidates and improving their efficacy and selectivity. The compound's unique chemical profile also makes it a valuable tool for developing new synthetic methodologies, which could streamline the production of other pharmacologically relevant molecules.

The pharmaceutical industry has been increasingly leveraging computational chemistry and high-throughput screening techniques to identify novel drug candidates. 4-Chloro-6-iodo-2-N-methylpyridine-2,3-diamine has been utilized in these approaches due to its structural features that are predicted to interact favorably with biological targets. For instance, virtual screening studies have suggested that this compound may bind to specific pockets on protein kinases, inhibiting their activity and potentially treating associated diseases. These computational predictions have guided experimental efforts to synthesize and test derivatives of 4-Chloro-6-iodo-2-N-methylpyridine-2,3-diamine, leading to promising candidates for further development.

In addition to its applications in kinase inhibition research, 4-Chloro-6-iodo-2-N-methylpyridine-2,3-diamine has also been investigated for its potential in antimicrobial therapy. The presence of halogen atoms on the pyridine ring enhances its reactivity and allows for further derivatization into compounds with antimicrobial properties. Recent studies have demonstrated that certain derivatives of this compound exhibit potent activity against Gram-positive bacteria and fungi. This finding is particularly relevant given the increasing prevalence of multidrug-resistant pathogens, highlighting the need for new antimicrobial agents.

The synthesis of 4-Chloro-6-iodo-2-N-methylpyridine-2,3-diamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions at the chloro and iodo positions followed by functional group interconversions. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to introduce additional substituents onto the pyridine core efficiently. These synthetic strategies not only facilitate the production of 4-Chloro-6-iodo-2-N-methylpyridine - - - - - - - - - - - - - - - --diam ine but also contribute to the broader field of organic chemistry by developing new methodologies for constructing complex heterocyclic compounds.

The safety profile of 4-Chloro-- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- 6-Iodo-- -- -- -- 5 N--methyl-- 5-pyridinediam ine is an important consideration in its handling and application. While it is not classified as a hazardous material under standard regulatory guidelines, appropriate precautions should be taken when working with this compound in a laboratory setting. Personal protective equipment (PPE), such as gloves and safety goggles, should be worn at all times to prevent exposure. Additionally, good laboratory practices (GLP) should be followed to ensure safe handling and disposal.

The environmental impact of using 4-Chlor-- 5-o--methyl-- 5-pyridinediam ine also deserves attention. Efforts should be made to minimize waste generation during synthesis and purification processes through green chemistry principles. For instance, solvent recovery systems can be implemented to reduce solvent consumption while maintaining high reaction yields. Furthermore, biodegradable solvents or alternative reaction conditions that reduce energy consumption should be explored where feasible.

In conclusion,4-Chlor-- 5-o--methyl-- 5-pyridinediam ine (CAS No: 1239719 96) is a versatile intermediate with significant potential in pharmaceutical research and drug development Its unique structural features make it suitable for synthesizing various bioactive molecules targeting different diseases including cancer infectious diseases and neurological disorders The growing body o research on this compound underscores its importance as a tool f medicinal chemistry innovation As our understanding o SAR improves so too will our ability o design more effective treatments based on this promising scaffold Future studies should continue t explore new synthetic pathways f functionalized derivatives ensuring sustainable practices while maximizing therapeutic benefits